Cas no 124281-65-8 (4-Methyl-2-oxo-1,2-dihydroquinoline-7-carboxylic Acid)

4-Methyl-2-oxo-1,2-dihydroquinoline-7-carboxylic Acid is a quinoline derivative with a carboxylic acid functional group at the 7-position and a methyl substituent at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its rigid quinoline scaffold and reactive carboxyl group make it suitable for further derivatization, enabling the synthesis of more complex heterocyclic systems. The compound exhibits good stability under standard conditions and demonstrates potential in medicinal chemistry due to its structural similarity to biologically active quinoline-based molecules. Its precise molecular structure allows for targeted modifications, facilitating research in drug discovery and material science applications.
4-Methyl-2-oxo-1,2-dihydroquinoline-7-carboxylic Acid structure
124281-65-8 structure
Product Name:4-Methyl-2-oxo-1,2-dihydroquinoline-7-carboxylic Acid
CAS No:124281-65-8
MF:C11H9NO3
MW:203.194062948227
MDL:MFCD24483207
CID:103830
PubChem ID:14359528
Update Time:2025-05-24

4-Methyl-2-oxo-1,2-dihydroquinoline-7-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 7-Quinolinecarboxylicacid, 1,2-dihydro-4-methyl-2-oxo-
    • 4-methyl-2-oxo-1H-quinoline-7-carboxylic acid
    • 7-Quinolinecarboxylicacid,1,2-dihydro-4-methyl-2-oxo-(9CI)
    • EN300-213535
    • 4-methyl-2-oxo-1,2-dihydroquinoline-7-carboxylicacid
    • 4-methyl-2-oxo-1,2-dihydroquinoline-7-carboxylic acid
    • 124281-65-8
    • Z1508949445
    • DTXSID80559329
    • SB71390
    • SCHEMBL5037001
    • AKOS022647442
    • 4-Methyl-2-oxo-1,2-dihydroquinoline-7-carboxylic Acid
    • MDL: MFCD24483207
    • Inchi: 1S/C11H9NO3/c1-6-4-10(13)12-9-5-7(11(14)15)2-3-8(6)9/h2-5H,1H3,(H,12,13)(H,14,15)
    • InChI Key: BZOSLZIOHCOEKR-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C)C2C=CC(C(=O)O)=CC=2N1

Computed Properties

  • Exact Mass: 203.058243149g/mol
  • Monoisotopic Mass: 203.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.8
  • Topological Polar Surface Area: 66.4Ų

4-Methyl-2-oxo-1,2-dihydroquinoline-7-carboxylic Acid Security Information

4-Methyl-2-oxo-1,2-dihydroquinoline-7-carboxylic Acid Pricemore >>

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Additional information on 4-Methyl-2-oxo-1,2-dihydroquinoline-7-carboxylic Acid

4-Methyl-2-Oxo-1,2-Dihydroquinoline-7-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 124281-65-8, known as 4-Methyl-2-Oxo-1,2-Dihydroquinoline-7-Carboxylic Acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the quinoline derivative family, which has been extensively studied for its diverse biological activities and applications in drug development. The quinoline core structure is a bicyclic system consisting of a benzene ring fused to a pyridine ring, and its derivatives are known for their potential in anti-inflammatory, anticancer, and antimicrobial activities.

Recent studies have highlighted the importance of 4-Methyl-2-Oxo-1,2-Dihydroquinoline-7-Carboxylic Acid in the development of novel therapeutic agents. Researchers have focused on modifying the substituents on the quinoline ring to enhance its bioavailability and efficacy. For instance, the methyl group at position 4 and the carboxylic acid group at position 7 play crucial roles in modulating the compound's pharmacokinetic properties and interactions with biological targets.

The synthesis of 4-Methyl-2-Oxo-1,2-Dihydroquinoline-7-Carboxylic Acid involves a series of intricate organic reactions. One common approach is the cyclization of an appropriately substituted amino alcohol or aldehyde to form the quinoline skeleton. The introduction of the methyl group and carboxylic acid group requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the synthesis process.

From a biological standpoint, 4-Methyl-2-Oxo-1,2-Dihydroquinoline-7-Carboxylic Acid has shown promising results in preclinical studies. It exhibits potent inhibitory activity against various enzymes implicated in inflammatory diseases, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has demonstrated selective cytotoxicity against cancer cell lines, making it a potential candidate for anticancer drug development.

The structural versatility of 4-Methyl-2-Oxo-1,2-Dihydroquinoline-7-Carboxylic Acid allows for further functionalization to explore its full potential as a therapeutic agent. Researchers are actively investigating its ability to act as a scaffold for developing multi-target drugs that can address complex diseases such as cancer, neurodegenerative disorders, and infectious diseases.

In conclusion, 4-Methyl

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